Cas no 1229247-80-6 ((4-Bromo-benzyl)-(5-methyl-2-nitro-phenyl)-amine)

• Product Name: (4-Bromo-benzyl)-(5-methyl-2-nitro-phenyl)-amine
• CAS No: 1229247-80-6
• MF: C₁₄H₁₃BrN₂O₂
• MW: 321.169222593308
• CID: 2128136
• Update Time: 2023-08-04

(4-Bromo-benzyl)-(5-methyl-2-nitro-phenyl)-amine Chemical and Physical Properties

Names and Identifiers

• (4-bromo-benzyl)-(5-methyl-2-nitro-phenyl)-amine
• IKTSVORVUOMBPC-UHFFFAOYSA-N
• (4-Bromo-benzyl)-(5-methyl-2-nitro-phenyl)-amine

• Inchi： 1S/C14H13BrN2O2/c1-10-2-7-14(17(18)19)13(8-10)16-9-11-3-5-12(15)6-4-11/h2-8,16H,9H2,1H3
• InChI Key： IKTSVORVUOMBPC-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CNC1C=C(C)C=CC=1[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 300
• Topological Polar Surface Area: 57.8